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Abstract
5-Oxodecanoic acid is a medium-chain oxo-fatty acid with limited characterization in scientific

literature. This technical guide provides a comprehensive overview of its known chemical and

physical properties. Due to the scarcity of biological data directly pertaining to 5-oxodecanoic
acid, this review extrapolates potential biological activities and therapeutic applications from

studies on structurally related compounds, including other oxo-fatty acids and medium-chain

fatty acids (MCFAs). This guide summarizes available quantitative data, outlines relevant

experimental protocols for synthesis and biological assessment, and presents key metabolic

and synthetic pathways using Graphviz visualizations. The information herein aims to provide a

foundational resource to stimulate and guide future research into the specific roles of 5-
oxodecanoic acid.

Introduction
5-Oxodecanoic acid, a ten-carbon saturated fatty acid with a ketone group at the fifth carbon,

belongs to the class of oxo-fatty acids. While its primary documented use is as a flavoring

agent, the biological significance of oxo-fatty acids and medium-chain fatty acids (MCFAs) is an

expanding area of research.[1] Structurally similar compounds have demonstrated a range of

biological activities, from metabolic regulation to cell growth inhibition, suggesting that 5-
oxodecanoic acid may possess untapped therapeutic potential.[2][3][4] This guide
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synthesizes the current, albeit limited, knowledge on 5-oxodecanoic acid and provides a

broader context based on related molecules to highlight potential avenues for investigation.

Physicochemical Properties of 5-Oxodecanoic Acid
A summary of the known physical and chemical properties of 5-oxodecanoic acid is presented

in Table 1. This data is crucial for designing and interpreting experimental studies.

Property Value Source

Molecular Formula C₁₀H₁₈O₃ PubChem

Molecular Weight 186.25 g/mol PubChem

IUPAC Name 5-oxodecanoic acid PubChem

CAS Number 624-01-1 PubChem

Physical Description

Clear colourless to yellow

solid; Rich creamy peach-like

aroma

[5]

Melting Point 53-58 °C Parchem

Boiling Point 324-326 °C at 760 mmHg The Good Scents Company

Solubility
Very slightly soluble in water;

Soluble in ethanol

SMILES CCCCCC(=O)CCCC(=O)O PubChem

InChIKey
SDKDCMWTAOZNGB-

UHFFFAOYSA-N
PubChem

Synthesis of 5-Oxodecanoic Acid and Related
Compounds
While a specific, detailed protocol for the synthesis of 5-oxodecanoic acid is not readily

available in the reviewed literature, a general approach can be inferred from the synthesis of

related dioxoalkanoic acids, such as 5,9-dioxodecanoic acid and 9-oxodecanoic acid. A
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plausible synthetic strategy would involve the oxidation of a corresponding hydroxy-acid or the

cleavage of a larger unsaturated fatty acid.

A generalized workflow for the synthesis of a related compound, 9-oxodecanoic acid from oleic

acid, is presented below. This multi-step process involves oxidative cleavage, selective

protection of a carboxylic acid group, conversion to an acid chloride, reaction with a Gilman

reagent, and final hydrolysis.

Oleic Acid Oxidative Cleavage Azelaic Acid Mono-esterification Azelaic Acid
Monomethyl Ester

Acid Chloride
Formation

8-(methoxycarbonyl)
-octanoyl chloride

Reaction with
Gilman Reagent Methyl 9-Oxodecanoate Hydrolysis 9-Oxodecanoic Acid

Click to download full resolution via product page

Generalized synthetic workflow for 9-oxodecanoic acid.

Potential Biological Activities and Therapeutic
Applications (Based on Related Compounds)
Direct studies on the biological activity of 5-oxodecanoic acid are lacking. However, research

on other oxo-fatty acids and MCFAs provides a basis for postulating its potential roles.

Metabolic Effects
MCFAs are metabolized differently from long-chain fatty acids. They are transported directly to

the liver via the portal vein and undergo rapid β-oxidation in the mitochondria, serving as a

readily available energy source. This process can lead to the production of ketone bodies,

which have therapeutic implications for conditions associated with impaired glucose

metabolism.
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Simplified metabolic pathway of medium-chain fatty acids.
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Therapeutic Potential
Neurodegenerative Diseases: The ketogenic potential of MCFAs makes them a subject of

interest in neurodegenerative diseases like Alzheimer's and Parkinson's, where brain

glucose metabolism is impaired. Ketone bodies can serve as an alternative energy source

for neurons. MCFAs may also improve mitochondrial function and promote autophagy,

processes that are often dysregulated in these conditions.

Cardiac Disease: The energy-deficient state of a diseased heart may benefit from the

efficient energy provision by MCFAs.

Cancer: Certain saturated oxo-fatty acids have been shown to inhibit the growth of human

cancer cell lines. For instance, some oxostearic acids suppress the expression of STAT3 and

c-myc, which are key regulators of cell proliferation.

A summary of the biological activities of related compounds is presented in Table 2.

Compound Class Biological Activity
Potential
Therapeutic
Application

Source

Medium-Chain Fatty

Acids (MCFAs)

Rapid β-oxidation,

Ketogenesis,

Improved

mitochondrial function,

Promotion of

autophagy

Neurodegenerative

diseases, Cardiac

diseases, Epilepsy

Saturated Oxo-Fatty

Acids (SOFAs)

Inhibition of cancer

cell growth,

Suppression of STAT3

and c-myc expression

Cancer

ω-Oxo Fatty Acids

Pro-inflammatory

potential, Potential

cytotoxicity

(Pathological role in

inflammation)
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Experimental Protocols
Detailed experimental protocols for studying 5-oxodecanoic acid are not available. However,

established methods for related compounds can be adapted.

Synthesis of 5,9-Dioxodecanoic Acid (A Related
Dioxoalkanoic Acid)
This protocol outlines a plausible, though not experimentally validated in the literature, two-step

synthesis.

Step 1: Proposed Synthesis of 5,9-Dihydroxydecanoic Acid This would likely involve the

protection of a carboxylic acid, followed by a series of reactions to introduce the two hydroxyl

groups at the desired positions.

Step 2: Oxidation of 5,9-Dihydroxydecanoic Acid to 5,9-Dioxodecanoic Acid

In a clean, dry round-bottom flask with a magnetic stir bar, dissolve 5,9-dihydroxydecanoic

acid (1 equivalent) in anhydrous dichloromethane (DCM).

Add pyridinium chlorochromate (PCC) (2.2 equivalents) in one portion at room temperature.

Stir the mixture vigorously for 2-4 hours, monitoring the reaction progress by Thin Layer

Chromatography (TLC).

Upon completion, the reaction mixture will be a dark, heterogeneous mixture.

Isolate the product by passing the mixture through a silica gel plug and washing with diethyl

ether.

Combine the organic filtrates and wash with a saturated sodium bicarbonate solution.

Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate

under reduced pressure.

Purify the crude product by column chromatography on silica gel using a gradient of ethyl

acetate in hexane to yield pure 5,9-dioxodecanoic acid.
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Fatty Acid β-Oxidation Assay in Isolated Hepatocytes
This protocol is for measuring the β-oxidation of fatty acids in freshly isolated primary mouse

hepatocytes using a radiolabeled substrate.

Hepatocyte Isolation: Isolate primary hepatocytes from a mouse liver using a collagenase

perfusion method.

Substrate Preparation: Prepare a solution of [1-¹⁴C]palmitic acid complexed with bovine

serum albumin (BSA).

Assay Reaction:

In triplicate, incubate 750,000 cells with the [1-¹⁴C]palmitic acid-BSA complex in a final

volume of 2 mL.

The reaction mixture should contain 1.35 mg/mL BSA and 100 µM palmitic acid.

Measurement of β-Oxidation:

After a defined incubation period, stop the reaction and separate the acid-soluble

metabolites (ASM) from the unreacted fatty acid.

Measure the radioactivity of the ASM using a scintillation counter. The amount of

radioactivity is proportional to the rate of β-oxidation.
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Workflow for a fatty acid β-oxidation assay.

Conclusion and Future Directions
5-Oxodecanoic acid remains a poorly characterized molecule. The available data on its

physicochemical properties provides a starting point for further investigation. Based on the

biological activities of structurally similar oxo-fatty acids and MCFAs, future research into 5-
oxodecanoic acid could fruitfully explore its potential roles in metabolism, cell signaling, and

as a therapeutic agent, particularly in the contexts of metabolic disorders, neurodegenerative

diseases, and cancer. The experimental protocols outlined in this guide offer a framework for

initiating such studies. A critical next step will be to conduct in-depth in vitro and in vivo studies
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to elucidate the specific biological functions of 5-oxodecanoic acid and to determine if the

potential extrapolated from related compounds holds true for this specific molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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